2-{2-oxo-2-[2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]ethyl}-1(2H)-phthalazinone

• IUPAC Name: 2-[2-oxo-2-[2-(pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]ethyl]phthalazin-1-one
• InChI: InChI=1S/C19H21N5O3/c25-18(14-24-19(26)17-6-2-1-5-15(17)11-21-24)22-8-4-10-27-16(12-22)13-23-9-3-7-20-23/h1-3,5-7,9,11,16H,4,8,10,12-14H2
• InChI Key: XLSWTLWGQZTQJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(OC1)CN2C=CC=N2)C(=O)CN3C(=O)C4=CC=CC=C4C=N3
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

2-{2-oxo-2-[2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]ethyl}-1(2H)-phthalazinone is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{2-oxo-2-[2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]ethyl}-1(2H)-phthalazinone is 367.16443955 g/mol and the complexity rating of the compound is 584. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Researchers have been focused on synthesizing derivatives of phthalazinone due to their significant roles in pharmaceutical and agricultural industries. Phthalazine bearing compounds, including 1H-pyrazolo[1,2-b]phthalazine derivatives, have been synthesized using various methods. These compounds are known for their pharmacological applications and have been studied for their luminescence and fluorescence properties. For example, a study demonstrated a one-pot synthesis of diverse 1H-pyrazolo[1,2-b]phthalazine derivatives using organocatalysts, highlighting the compound's utility in creating nitrogen and oxygen-containing heterocycles (Maheswari, Tamilselvi, Ramesh, & Lalitha, 2020).

Antimicrobial Activity

Some derivatives of phthalazinone have been studied for their antimicrobial properties. New 1,2,4-triazole and 1,3,4-thiadiazole derivatives were synthesized and investigated for their activity against various bacteria and fungi. These studies found that the compounds generally showed activity against B. subtilis and fungi, with derivatives carrying a 1,3,4-thiadiazole ring displaying higher antimicrobial activity (Önkol, Dogruer, Uzun, Adak, Özkan, & Şahin, 2008).

Green Synthesis and Antiproliferative Efficacy

An eco-friendly one-pot synthesis of new pyrazolo[1,2-b]phthalazinediones showcased remarkable achievements in clean and efficient green experimental synthesis. These compounds were evaluated for their anticancer activity against hepatic cancer cell lines, emphasizing the compound's potential in developing pharmaceutical applications (Rashdan, Gomha, El-Gendey, El-hashash, & Soliman, 2018).